1-Thio-beta-D-glucose pentaacetate
1-Thio-beta-D-glucose pentaacetate
Brand Name:
Vulcanchem
CAS No.:
13639-50-4
VCID:
VC20977330
InChI:
InChI=1S/C16H22O10S/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(26-12)27-11(5)21/h12-16H,6H2,1-5H3
SMILES:
CC(=O)OCC1C(C(C(C(O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C16H22O10S
Molecular Weight:
406.4 g/mol
1-Thio-beta-D-glucose pentaacetate
CAS No.: 13639-50-4
Cat. No.: VC20977330
Molecular Formula: C16H22O10S
Molecular Weight: 406.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13639-50-4 |
|---|---|
| Molecular Formula | C16H22O10S |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | (3,4,5-triacetyloxy-6-acetylsulfanyloxan-2-yl)methyl acetate |
| Standard InChI | InChI=1S/C16H22O10S/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(26-12)27-11(5)21/h12-16H,6H2,1-5H3 |
| Standard InChI Key | CFAJEDWNNGFOQV-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
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